Cas no 341015-87-0 (6-Acetoxy-3-methyl-benzofuran-2-carboxylic acid)

• Product Name: 6-Acetoxy-3-methyl-benzofuran-2-carboxylic acid
• CAS No: 341015-87-0
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 2944459
• Update Time: 2023-08-10

6-Acetoxy-3-methyl-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetoxy-3-methyl-benzofuran-2-carboxylic acid
• 6-Acetoxy-3-methyl-benzofuran-2-carboxylic acid

• Inchi： 1S/C12H10O5/c1-6-9-4-3-8(16-7(2)13)5-10(9)17-11(6)12(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： LOLVMGCAXIXNHT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C=CC(=CC1=2)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2.3
• Topological Polar Surface Area: 76.7